![molecular formula C10H16Cl2N2O B6184969 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride CAS No. 2624142-44-3](/img/no-structure.png)
1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride
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Overview
Description
1-(Oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride, also known as OPD, is a type of organic compound used in scientific research and laboratory experiments. OPD is an important tool for understanding the biochemical and physiological effects of drugs and other compounds. OPD is a relatively new compound, and its use in scientific research is still being explored.
Scientific Research Applications
1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride is used in scientific research to study the biochemical and physiological effects of drugs and other compounds. This compound can be used to study the effects of drugs on cellular processes, such as gene expression and protein synthesis. This compound can also be used to study the effects of drugs on the nervous system and other organs. This compound can also be used to study the effects of drugs on the immune system, as well as the effects of drugs on the development and growth of cells.
Mechanism of Action
1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride works by binding to specific receptors on the surface of cells. This binding triggers a cascade of biochemical events that can lead to changes in gene expression, protein synthesis, and other cellular processes. This compound can also modulate the activity of enzymes and other proteins, which can lead to changes in cell metabolism and other physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being explored. However, it has been shown to modulate the activity of several enzymes and proteins, including acetylcholinesterase, cyclooxygenase, and protein kinase C. This compound has also been shown to affect the expression of genes involved in cell growth and differentiation. In addition, this compound has been shown to modulate the activity of several neurotransmitters, including dopamine, serotonin, and norepinephrine.
Advantages and Limitations for Lab Experiments
1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride has several advantages for use in lab experiments. This compound is relatively easy to synthesize, and it is relatively stable in solution. In addition, this compound has a low toxicity, making it safe to use in experiments. However, this compound is also limited in its use in experiments. This compound has a relatively low solubility, which can make it difficult to use in experiments that require high concentrations of the compound. In addition, this compound is relatively expensive, which can limit its use in experiments that require large amounts of the compound.
Future Directions
There are several potential future directions for the use of 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride in scientific research. This compound could be used to study the effects of drugs on the cardiovascular system, as well as the effects of drugs on the immune system. In addition, this compound could be used to study the effects of drugs on the development and growth of cancer cells. This compound could also be used to study the effects of drugs on the nervous system, as well as the effects of drugs on the development and growth of neurons. Finally, this compound could be used to study the effects of drugs on the development and growth of stem cells.
Synthesis Methods
The synthesis of 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride involves a multi-step process. The first step is the synthesis of the starting material, 1-(pyridin-3-yl)-1-(oxolan-3-yl)methanamine. This is achieved through a reaction between pyridine and oxalic acid, followed by a reaction with methanamine. The second step is the conversion of the starting material to this compound. This is achieved through a reaction with hydrochloric acid, followed by a reaction with anhydrous sodium sulfate. The final step is the purification of the this compound, which is achieved through a recrystallization process using methanol.
properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine dihydrochloride involves the reaction of pyridine-3-carboxaldehyde with oxolane-3-carbaldehyde to form 3-(pyridin-3-yl)oxolane-3-carbaldehyde, which is then reduced to 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanol. The methanol is then reacted with ammonia to form 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine, which is then converted to the dihydrochloride salt by reaction with hydrochloric acid.", "Starting Materials": [ "Pyridine-3-carboxaldehyde", "Oxolane-3-carbaldehyde", "Ammonia", "Hydrochloric acid" ], "Reaction": [ "Step 1: Pyridine-3-carboxaldehyde and oxolane-3-carbaldehyde are reacted in the presence of a base catalyst to form 3-(pyridin-3-yl)oxolane-3-carbaldehyde.", "Step 2: 3-(pyridin-3-yl)oxolane-3-carbaldehyde is reduced using a reducing agent such as sodium borohydride to form 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanol.", "Step 3: 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanol is reacted with ammonia in the presence of a catalyst such as palladium on carbon to form 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine.", "Step 4: 1-(oxolan-3-yl)-1-(pyridin-3-yl)methanamine is reacted with hydrochloric acid to form the dihydrochloride salt of the compound." ] } | |
CAS RN |
2624142-44-3 |
Molecular Formula |
C10H16Cl2N2O |
Molecular Weight |
251.2 |
Purity |
95 |
Origin of Product |
United States |
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